Cas no 51264-73-4 (Propanoic acid,2-(4-formylphenoxy)-, ethyl ester)
51264-73-4 structure
Product Name:Propanoic acid,2-(4-formylphenoxy)-, ethyl ester
CAS No:51264-73-4
MF:C12H14O4
MW:222.237164020538
CID:370347
PubChem ID:3016639
Update Time:2025-04-19
Propanoic acid,2-(4-formylphenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(4-formylphenoxy)-, ethyl ester
- ethyl 2-(4-formylphenoxy)propanoate
- ethyl 2-(4-formylphenoxy)propionate
- DTXSID70965556
- AKOS000313180
- SCHEMBL10950258
- LGKWYOQEGGBNPN-UHFFFAOYSA-N
- EINECS 257-095-9
- NS00057388
- (+)-ethyl 2-(4-formylphenoxy)propionate
- 51264-73-4
-
- Inchi: 1S/C12H14O4/c1-3-15-12(14)9(2)16-11-6-4-10(8-13)5-7-11/h4-9H,3H2,1-2H3
- InChI Key: LGKWYOQEGGBNPN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)C(C(=O)OCC)C
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanoic acid,2-(4-formylphenoxy)-, ethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
51264-73-4 (Propanoic acid,2-(4-formylphenoxy)-, ethyl ester) Related Products
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